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Compound of Interest

Compound Name: 1-Chloro-2,4-dimethylbenzene

L  Get Quote

Cat. No.: B104129

An In-depth Technical Guide to the Physicochemical Properties of 1-Chloro-2,4-
dimethylbenzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of 1-Chloro-2,4-dimethylbenzene. The information is presented to support
research, development, and safety assessments involving this compound. All quantitative data
are summarized in structured tables for ease of reference, and detailed experimental protocols
for key property determination are provided.

~hemical Ident

IUPAC Name 1-chloro-2,4-dimethylbenzene

Synonyms 4-Chloro-m-xylene, 2,4-Dimethylchlorobenzene
CAS Number 95-66-9[1]

Molecular Formula CsHoCI[1][2][3]

Molecular Weight

140.61 g/mol [2]

Chemical Structure

(A diagram of the chemical structure would be

placed here in a full whitepaper)
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Physicochemical Properties

The following table summarizes the key physicochemical properties of 1-Chloro-2,4-
dimethylbenzene.

Property Value Temperature (°C) Pressure

Colorless to pale

Appearance yellow liquid[4] Ambient Atmospheric
Odor Aromatic[4] Ambient Atmospheric
Density 1.05 g/cm3[4] 20 Atmospheric
Boiling Point 195 - 197 °C[4] Atmospheric

Melting Point -25 °C[4] Atmospheric

Flash Point 72 °C[4] Closed Cup

Vapor Pressure 0.17 mmHg[4] 25

Refractive Index 1.537[4] 20

Solubility in Water Insoluble[4]

Solubility in Organic Soluble in most

Solvents organic solvents[4]

Experimental Protocols

Detailed methodologies for the determination of key physicochemical properties are outlined
below. These protocols are based on standardized methods to ensure accuracy and
reproducibility.

Determination of Density

The density of 1-Chloro-2,4-dimethylbenzene can be determined using a digital density meter
according to the principles outlined in ASTM D4052: Standard Test Method for Density, Relative
Density, and API Gravity of Liquids by Digital Density Meter.[5]

Methodology:
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Apparatus: A digital density meter capable of maintaining a constant temperature.

Calibration: The instrument is calibrated using two reference standards of known density,
such as dry air and distilled water, at the test temperature (20°C).

Sample Preparation: The 1-Chloro-2,4-dimethylbenzene sample is equilibrated to the test
temperature.

Measurement: A small volume of the sample is introduced into the oscillating U-tube of the
density meter. The instrument measures the change in the oscillation period caused by the
sample and calculates the density.

Reporting: The density is reported in g/cm? to the required precision at the specified
temperature.[5]

Determination of Boiling Point

The boiling point of 1-Chloro-2,4-dimethylbenzene can be determined by simulated distillation

using gas chromatography, following the principles of ASTM D2887: Standard Test Method for

Boiling Range Distribution of Petroleum Fractions by Gas Chromatography.[6]

Methodology:

Apparatus: A gas chromatograph equipped with a non-polar capillary column and a flame
ionization detector (FID).

Calibration: A calibration mixture of n-alkanes with known boiling points is injected into the
gas chromatograph to establish a correlation between retention time and boiling point.

Sample Injection: A small, precise volume of the 1-Chloro-2,4-dimethylbenzene sample is
injected into the heated inlet of the gas chromatograph.

Chromatographic Separation: The sample is vaporized and carried through the column by an
inert carrier gas (e.g., helium). The column separates the components based on their boiling
points.

Data Analysis: The retention time of the 1-Chloro-2,4-dimethylbenzene peak is recorded.
The boiling point is determined by comparing this retention time to the calibration curve.[6]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b104129?utm_src=pdf-body
https://wiki.anton-paar.com/ca-en/density-and-density-measurement/astm-d4052/
https://www.benchchem.com/product/b104129?utm_src=pdf-body
https://ww2.arb.ca.gov/sites/default/files/barcu/regact/2009/cpmthd310/astmd2887.pdf
https://www.benchchem.com/product/b104129?utm_src=pdf-body
https://www.benchchem.com/product/b104129?utm_src=pdf-body
https://ww2.arb.ca.gov/sites/default/files/barcu/regact/2009/cpmthd310/astmd2887.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104129?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Determination of Flash Point

The flash point of 1-Chloro-2,4-dimethylbenzene is determined using a closed-cup method,

which is suitable for liquids that are not highly volatile.

Methodology:

Apparatus: A Pensky-Martens closed-cup flash point tester is a commonly used instrument.

Sample Preparation: A specified volume of the 1-Chloro-2,4-dimethylbenzene sample is
placed in the test cup.

Heating: The sample is heated at a slow, constant rate while being stirred.

Ignition Test: At regular temperature intervals, an ignition source (a small flame) is introduced
into the vapor space above the liquid surface.

Flash Point Determination: The flash point is the lowest temperature at which the vapors of
the liquid ignite to produce a brief flash.

Determination of Refractive Index

The refractive index of 1-Chloro-2,4-dimethylbenzene can be measured using a

refractometer, following the principles of ASTM D1747: Standard Test Method for Refractive
Index of Viscous Materials.[7][8][9]

Methodology:

Apparatus: An Abbe refractometer or a digital refractometer.

Calibration: The instrument is calibrated using a standard of known refractive index at the
test temperature (20°C).

Sample Application: A few drops of the 1-Chloro-2,4-dimethylbenzene sample are placed
on the prism of the refractometer.

Measurement: The instrument measures the angle at which light is refracted as it passes
from the prism into the sample. This is used to calculate the refractive index.
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o Temperature Control: The temperature of the prism and the sample must be precisely
controlled, as the refractive index is temperature-dependent.[7][10]

Workflow for Physicochemical Property
Determination

The following diagram illustrates a logical workflow for the experimental determination of the
key physicochemical properties of 1-Chloro-2,4-dimethylbenzene.
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Caption: Workflow for determining the physicochemical properties of 1-Chloro-2,4-
dimethylbenzene.

Safety Information
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1-Chloro-2,4-dimethylbenzene is irritating to the eyes, respiratory system, and skin.[1]
Appropriate personal protective equipment, including gloves, safety glasses, and a lab coat,
should be worn when handling this chemical. All work should be conducted in a well-ventilated
area or a fume hood. For detailed safety information, refer to the Safety Data Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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